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Compound of Interest

Compound Name: Sucrose, monolaurate

Cat. No.: B15545749

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the biodegradability and environmental impact of sucrose monolaurate. Sucrose
monolaurate, a monoester of sucrose and lauric acid, is a non-ionic surfactant with applications
in the pharmaceutical, cosmetic, and food industries. Its environmental fate and potential
ecotoxicity are critical considerations for its use and formulation in various products. While
generally considered environmentally benign, a detailed examination of available data reveals
both established knowledge and significant information gaps.

Executive Summary

Sucrose monolaurate is classified as readily biodegradable, indicating it is unlikely to persist in
the environment. This is supported by regulatory classifications and studies on similar sucrose
esters. However, there is a notable lack of publicly available, quantitative data on its aquatic
toxicity and bioaccumulation potential. While regulatory bodies suggest a low toxicity profile for
sucrose fatty acid esters, official Safety Data Sheets (SDS) frequently cite "no data available"
for key ecotoxicological endpoints. This guide synthesizes the available information, highlights
data gaps, and provides an overview of the standard methodologies used to assess the
environmental impact of substances like sucrose monolaurate.

Biodegradability
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The primary measure of a substance's persistence in the environment is its biodegradability.
"Ready biodegradability" is a classification determined by stringent OECD (Organisation for
Economic Co-operation and Development) test guidelines, indicating that a substance will
undergo rapid and ultimate degradation in an aquatic environment.

Quantitative Data on Biodegradability

While specific test reports with detailed quantitative data for sucrose monolaurate are not
widely public, the European Chemicals Agency (ECHA) registration dossier for sucrose laurate
provides a definitive conclusion.

Test Guideline

Parameter . Result Source
(Typical)
The substance is
OECD 301F o
Ready ) readily biodegradable
_ . (Manometric _ ECHA
Biodegradability according to the

Respirometry Test) L
OECD criteria.[1]

Biodegrades within
approximately five
days at 20-27°C. USDA[2][3]

(Data for Sucrose

Degradation Aerobic and

Timeframe Anaerobic Conditions

Octanoate Esters)

Note: The USDA data is for sucrose octanoate esters, a closely related group of sucrose fatty
acid esters, which provides strong supporting evidence for the rapid degradation of sucrose
monolaurate.

Experimental Protocol: OECD 301F - Manometric
Respirometry Test

The OECD 301F test is a standard method for assessing ready biodegradability. The following
provides a generalized methodology.

Objective: To determine the extent of biodegradation by measuring the oxygen consumed by a
microbial inoculum in the presence of the test substance.
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Methodology:

e Preparation: A predetermined amount of sucrose monolaurate (as the sole carbon source) is
added to a mineral medium inoculated with microorganisms from a source like activated
sludge from a wastewater treatment plant.

 Incubation: The solution is incubated in sealed vessels with a device to measure oxygen
consumption (a respirometer) for 28 days in the dark at a constant temperature (typically 20-
22°C).

o Measurement: The oxygen uptake is measured continuously or at frequent intervals and is
compared to the theoretical oxygen demand (ThOD) or the chemical oxygen demand (COD).

o Control and Reference: A blank control (inoculum only) and a reference control (with a
readily biodegradable substance like sodium benzoate) are run in parallel to ensure the
viability of the inoculum and the test conditions.

o Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of
its ThOD within a 10-day window during the 28-day test period.

Experimental Workflow: OECD 301F
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Caption: Workflow for OECD 301F Ready Biodegradability Test.

Environmental Impact and Aquatic Toxicity

While rapid biodegradability significantly mitigates long-term environmental risk, the potential
for acute toxicity to aquatic organisms during its presence in the environment is a key
consideration. There is a significant lack of specific, quantitative aquatic toxicity data for
sucrose monolaurate in the public domain.

Quantitative Data on Aquatic Toxicity

The available information is largely qualitative or pertains to related compounds. Safety Data
Sheets for sucrose monolaurate consistently state that no quantitative data is available.
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Test Guideline

Endpoint Test Species . Result Source
(Typical)
Acute Fish ) ) ) Multiple SDS[4]
o e.g., Danio rerio OECD 203 No data available
Toxicity [5]
Acute Daphnia ] ] ]
o Daphnia magna OECD 202 No data available = Multiple SDS
Toxicity
e.g.,
Algae Growth ) )
o Scenedesmus OECD 201 No data available = Multiple SDS
Inhibition ]
subspicatus
Expected no
risks to the
General environment.
Environmental Various N/A (Data for U.S. EPA
Risk Sucrose
Octanoate
Esters)

Note: The U.S. EPA's conclusion is for a similar group of compounds and is based on their
rapid biodegradation and low mammalian toxicity.

Experimental Protocols for Aquatic Toxicity Testing

The following are generalized methodologies for standard aquatic toxicity tests that would be
used to evaluate sucrose monolaurate.

OECD 203: Fish, Acute Toxicity Test

» Objective: To determine the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour period.

» Methodology: Fish are exposed to a range of concentrations of the test substance in a
controlled environment. Mortality and sub-lethal effects are observed at 24, 48, 72, and 96
hours.

OECD 202: Daphnia sp., Acute Immobilisation Test
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» Objective: To determine the concentration that immobilizes 50% of the daphnids (EC50) over
a 48-hour period.

» Methodology: Young daphnids are exposed to various concentrations of the substance. The
number of immobile daphnids is recorded after 24 and 48 hours.

OECD 201: Alga, Growth Inhibition Test

o Objective: To determine the effect of a substance on the growth of algae, typically expressed
as the concentration that inhibits growth by 50% (EC50) over 72 or 96 hours.

o Methodology: A culture of algae is exposed to different concentrations of the substance
under standard light and temperature conditions. Algal growth is measured over time, often
by cell counts or fluorescence.

Experimental Workflow: Aquatic Toxicity Assessment
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Acute Ecotoxicity Testing (OECD Guidelines)

Fish Acute Toxicity
(OECD 203, 96h)

Daphnia Immobilisation
(OECD 202, 48h)

Algae Growth Inhibition
(OECD 201, 72h)

Determine Endpoints

v y
LC50 (Fish) EC50 (Daphnia) EC50 (Algae)
4 v Bnvironmental Risk Assessment )
Predict No-Effect i . .
. Predict Environmental
Concentration (PNEC) .
. Concentration (PEC)
from lowest endpoint

Yes

Potential Risk

Ri

No

sk Unlikely
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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